Cas no 1643537-45-4 (5-Bromo-4-methylthiazole-d4)
5-Bromo-4-methylthiazole-d4 structure
Product Name:5-Bromo-4-methylthiazole-d4
CAS No:1643537-45-4
MF:C4H4BrNS
MW:182.074905395508
CID:6810979
PubChem ID:133553782
Update Time:2025-03-06
5-Bromo-4-methylthiazole-d4 Chemical and Physical Properties
Names and Identifiers
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- 1643537-45-4
- 5-Bromo-4-methylthiazole-d4
- CS-19674
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- Inchi: 1S/C4H4BrNS/c1-3-4(5)7-2-6-3/h2H,1H3/i1D3,2D
- InChI Key: IIMLZWMRQNCPTM-MZCSYVLQSA-N
- SMILES: BrC1=C(C([2H])([2H])[2H])N=C([2H])S1
Computed Properties
- Exact Mass: 180.94989Da
- Monoisotopic Mass: 180.94989Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.1Ų
5-Bromo-4-methylthiazole-d4 Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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